Cas no 1218789-54-8 (3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

• Product Name: 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• CAS No: 1218789-54-8
• MF: C₁₆H₂₃BO₅
• MW: 306.161825418472
• MDL: MFCD12546593
• CID: 827723
• PubChem ID: 46739687
• Update Time: 2025-06-07

3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid,pinacol ester
• A1-11119
• MFCD12546593
• AKOS016004611
• Methyl3-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Benzoic acid, 3-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid pinacol ester
• DTXSID00675277
• 1218789-54-8
• CS-0174453
• BS-21126

• MDL： MFCD12546593
• Inchi： 1S/C16H23BO5/c1-7-20-13-9-11(14(18)19-6)8-12(10-13)17-21-15(2,3)16(4,5)22-17/h8-10H,7H2,1-6H3
• InChI Key： YCYXPSGJPZOSTO-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C(=O)OC)C=2)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 306.16400
• Monoisotopic Mass: 306.1638540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 2.17110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester

Introduction to 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester (CAS No: 1218789-54-8)

3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester, identified by the CAS number 1218789-54-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in various synthetic applications, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of both ethoxy and methoxycarbonyl functional groups in its structure imparts unique reactivity and stability, making it a valuable intermediate in the synthesis of complex organic molecules.

The structure of 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester features a phenyl ring substituted at the 3-position with an ethoxy group and at the 5-position with a methoxycarbonyl group. The boronic acid functionality is protected as a pinacol ester, which enhances its solubility and shelf-life while maintaining its reactivity in subsequent synthetic steps. This protective group can be selectively removed under mild acidic conditions, allowing for controlled access to the boronic acid moiety when needed.

In recent years, boronic acid esters have been extensively studied for their role in drug discovery and development. The ability to perform palladium-catalyzed cross-coupling reactions with aryl halides or heteroaryl halides makes these compounds indispensable in constructing biaryl systems, which are common motifs in many pharmacologically active compounds. The 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester is particularly useful in this context due to its compatibility with a wide range of coupling partners and its high degree of functional group tolerance.

One of the most notable applications of 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester is in the synthesis of novel therapeutic agents. For instance, recent studies have demonstrated its utility in the preparation of small-molecule inhibitors targeting specific biological pathways. These inhibitors have shown promise in preclinical models for treating various diseases, including cancer and inflammatory disorders. The ethoxy and methoxycarbonyl groups provide selective handles for further derivatization, allowing chemists to fine-tune the properties of the resulting compounds, such as solubility, bioavailability, and binding affinity.

The pinacol ester protection of the boronic acid group also makes this compound suitable for use in flow chemistry applications. Flow chemistry offers several advantages over traditional batch processing, including improved reproducibility, scalability, and safety. By integrating 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester into flow systems, researchers can efficiently perform multi-step syntheses under controlled conditions, reducing reaction times and minimizing waste.

Another area where this compound has found utility is in materials science. Boronic acid esters are known to form coordination complexes with metal ions, which can be exploited to create functional materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in catalysis, gas storage, and separation technologies. The unique structural features of 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester make it an attractive building block for designing novel materials with tailored properties.

Recent advances in computational chemistry have also highlighted the importance of 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester as a key intermediate in predictive modeling studies. Molecular modeling techniques can be used to explore the interactions between this compound and biological targets, providing insights into its potential pharmacological activity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to identify promising candidates before investing resources in experimental validation.

The synthesis of 3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of the ethoxy and methoxycarbonyl groups requires careful selection of reaction conditions to ensure high yield and purity. Protecting group strategies are often employed to prevent unwanted side reactions during synthesis. Once synthesized, the compound can be stored under inert conditions to maintain its stability until it is needed for further applications.

In conclusion,3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester (CAS No: 1218789-54-8) is a versatile organoboron compound with broad applicability across pharmaceutical chemistry and materials science. Its unique structural features enable it to participate in various synthetic transformations while maintaining stability and reactivity. As research continues to uncover new uses for boronic acid esters,3-Ethoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester will undoubtedly remain a valuable tool for chemists worldwide.